Cas no 182576-24-5 (Carbamic acid, (4-aminobutyl)(3-aminopropyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, (4-aminobutyl)(3-aminopropyl)-, 1,1-dimethylethyl ester
• CAS No: 182576-24-5
• MF: C₁₂H₂₇N₃O₂
• MW: 245.361683130264
• CID: 1376195
• PubChem ID: 389615
• Update Time: 2025-04-20

Carbamic acid, (4-aminobutyl)(3-aminopropyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-aminobutyl)(3-aminopropyl)-, 1,1-dimethylethyl ester
• H2N(CH2)3N(tert-butoxycarbonyl)(CH2)4NH2
• DB-432716
• NSC-685961
• NCI60_030943
• tert-Butyl (4-aminobutyl)(3-aminopropyl)carbamate
• tert-butyl N-(4-aminobutyl)-N-(3-aminopropyl)carbamate
• BDBM50615390
• NSC685961
• 182576-24-5
• tert-Butyl 4-aminobutyl(3-aminopropyl)carbamate
• CHEMBL210734

• Inchi： 1S/C12H27N3O2/c1-12(2,3)17-11(16)15(10-6-8-14)9-5-4-7-13/h4-10,13-14H2,1-3H3
• InChI Key： LXFKQBNEHNLMRB-UHFFFAOYSA-N
• SMILES： O(C(N(CCCN)CCCCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.21051
• Monoisotopic Mass: 245.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• PSA: 81.58